Cas no 1312607-81-0 (2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide)

• Product Name: 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide
• CAS No: 1312607-81-0
• MF: C₁₈H₂₃F₃N₂O₃
• MW: 372.382035493851
• CID: 6451769
• PubChem ID: 53245170
• Update Time: 2025-11-01

2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide
• 3-Morpholineacetamide, 4-ethyl-6,6-dimethyl-2-oxo-N-[[3-(trifluoromethyl)phenyl]methyl]-
• 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{[3-(trifluoromethyl)phenyl]methyl}acetamide

• Inchi： 1S/C18H23F3N2O3/c1-4-23-11-17(2,3)26-16(25)14(23)9-15(24)22-10-12-6-5-7-13(8-12)18(19,20)21/h5-8,14H,4,9-11H2,1-3H3,(H,22,24)
• InChI Key： DMDANNXONDIOJM-UHFFFAOYSA-N
• SMILES： N1(CC)CC(C)(C)OC(=O)C1CC(NCC1=CC=CC(C(F)(F)F)=C1)=O

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 516.8±50.0 °C(Predicted)
• pka: 15.01±0.46(Predicted)

Additional information on 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide

Research Brief on 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide (CAS: 1312607-81-0)

The compound 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide (CAS: 1312607-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and trifluoromethylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide exhibits selective binding affinity towards certain protein targets, which are implicated in inflammatory and neurodegenerative diseases. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a viable candidate for further drug development.

Recent synthetic approaches have optimized the production of this compound, ensuring higher yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and interactions with biological systems.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target proteins, with notable effects observed in animal models of disease. For instance, research has shown that it can significantly reduce inflammatory markers in models of rheumatoid arthritis, suggesting its potential as an anti-inflammatory agent. Additionally, its neuroprotective properties have been explored in the context of Alzheimer's disease, where it has shown to inhibit the aggregation of amyloid-beta peptides.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research aims to refine the compound's structure to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-{3-(trifluoromethyl)phenylmethyl}acetamide represents a promising candidate in the realm of drug discovery. Its unique chemical properties and biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for novel treatments targeting a range of debilitating conditions.